5-chloro-N-(2-((6-(4-ethoxyphenyl)pyridazin-3-yl)oxy)ethyl)-2-methoxybenzenesulfonamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Properties
IUPAC Name |
5-chloro-N-[2-[6-(4-ethoxyphenyl)pyridazin-3-yl]oxyethyl]-2-methoxybenzenesulfonamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22ClN3O5S/c1-3-29-17-7-4-15(5-8-17)18-9-11-21(25-24-18)30-13-12-23-31(26,27)20-14-16(22)6-10-19(20)28-2/h4-11,14,23H,3,12-13H2,1-2H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YCOZITMJEYMLFM-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C2=NN=C(C=C2)OCCNS(=O)(=O)C3=C(C=CC(=C3)Cl)OC | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22ClN3O5S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
463.9 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
5-chloro-N-(2-((6-(4-ethoxyphenyl)pyridazin-3-yl)oxy)ethyl)-2-methoxybenzenesulfonamide is a sulfonamide compound that has garnered interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological effects, mechanisms of action, and relevant case studies.
Chemical Structure and Properties
The molecular formula of the compound is , with a molecular weight of 463.9 g/mol. The structural complexity suggests potential interactions with various biological targets, making it a candidate for drug development.
Biological Activity Overview
Research indicates that this compound exhibits several biological activities, including:
- Anticancer Activity : Preliminary studies suggest that compounds with similar structures have shown significant antiproliferative effects against various cancer cell lines. For instance, derivatives containing pyridazin moieties often exhibit potent inhibition of cell proliferation by interfering with tubulin polymerization and inducing cell cycle arrest in the G2/M phase .
- Anti-inflammatory Effects : Sulfonamide compounds have been documented to possess anti-inflammatory properties. The mechanism often involves the inhibition of pro-inflammatory cytokines and modulation of signaling pathways related to inflammation .
The biological activity of 5-chloro-N-(2-((6-(4-ethoxyphenyl)pyridazin-3-yl)oxy)ethyl)-2-methoxybenzenesulfonamide may be attributed to several mechanisms:
- Tubulin Inhibition : Similar compounds have been shown to inhibit tubulin polymerization, leading to cell cycle arrest and apoptosis in cancer cells .
- Cytokine Modulation : The compound may affect the expression levels of cytokines involved in inflammatory responses, potentially reducing inflammation through direct interaction with inflammatory pathways .
Case Studies and Research Findings
Several studies have investigated the biological activity of related compounds, providing insights into the potential efficacy of 5-chloro-N-(2-((6-(4-ethoxyphenyl)pyridazin-3-yl)oxy)ethyl)-2-methoxybenzenesulfonamide:
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The following analysis compares the target compound with structurally related molecules, focusing on substituent effects, biological activity, and physicochemical properties.
Pyridazine-Based Sulfonamides
Compound 14 () :
- Structure: 5-(6-Chloro-8-(((2-ethylpyridin-4-yl)methyl)amino)-2-methylimidazo[1,2-b]pyridazin-3-yl)-N-(2-(dimethylamino)ethyl)-2-methoxybenzenesulfonamide.
- Key Features: Imidazo[1,2-b]pyridazine core, 2-methoxybenzenesulfonamide, dimethylaminoethyl side chain.
- Activity: Reported as a phosphatidylinositol 4-kinase IIIβ (PI4KB) inhibitor. The dimethylaminoethyl group may enhance solubility and target binding compared to the target compound’s ethoxyethyl chain.
- Reference :
Target Compound :
- The absence of a dimethylamino group may decrease solubility but improve metabolic stability.
Thiadiazole Derivatives with Anticancer Activity
Compound 7d () :
- Structure: 2-(2-Fluorophenoxy)-N-{5-[2-(4-methoxy-phenyl)-pyridin-3-yl]-[1,3,4]thiadiazol-2-yl}-acetamide.
- Key Features: Thiadiazole core, 4-methoxyphenylpyridine, fluorophenoxy group.
- Activity: IC50 = 1.8 µM against Caco-2 colorectal cancer cells, outperforming 5-fluorouracil. The fluorophenoxy group enhances cytotoxicity.
- Reference :
Target Compound :
- Differentiation: The pyridazine-sulfonamide scaffold may offer different binding kinetics compared to thiadiazole-acetamides. The ethoxyphenyl group (vs.
Pyridazin-3-Amine Derivatives
Target Compound :
- Differentiation : The addition of a sulfonamide-ethoxyethyl chain and 4-ethoxyphenyl group introduces hydrogen-bonding capacity and bulkier substituents, likely enhancing target affinity and selectivity.
Triazolopyridine and Pyridazine Benzamides ()
Example 284 () :
- Structure : Benzamide with triazolopyridine, trifluoropropoxy, and dichlorophenyl groups.
- Key Features : High halogen content (Cl, F) increases electronegativity and binding to hydrophobic pockets.
- Activity : Likely designed for kinase inhibition (e.g., JAK/STAT pathway) due to triazolopyridine’s prevalence in kinase inhibitors.
- Reference :
Target Compound :
- Differentiation: The ethoxyphenyl-pyridazine system replaces triazolopyridine, offering a distinct electronic profile. The sulfonamide group (vs.
Structural and Physicochemical Comparison
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
